Cas no 1806690-05-0 (2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1806690-05-0
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 4979963
• Update Time: 2025-06-09

2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O2/c1-3-8-4-5-10(18-12(14,15)16)9(6-8)11(17)7(2)13/h4-7H,3H2,1-2H3
• InChI Key： VNNAZPFYRUJAAG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=C(C=CC(CC)=C1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one

Introduction to 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806690-05-0)

2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one, with the CAS number 1806690-05-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine atom, trifluoromethoxy group, and ethyl substituent, which collectively contribute to its distinct reactivity and biological properties.

The chemical structure of 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one is noteworthy for its combination of aromatic and aliphatic functionalities. The presence of the bromine atom makes it an excellent electrophilic substrate for various synthetic transformations, including nucleophilic substitution reactions and cross-coupling reactions. The trifluoromethoxy group, known for its strong electron-withdrawing properties, imparts additional stability and reactivity to the molecule, making it a valuable intermediate in the synthesis of complex organic molecules.

In the realm of medicinal chemistry, 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one has shown promise as a building block for the development of novel pharmaceuticals. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of a series of derivatives from this compound that exhibited potent inhibitory activity against specific cancer cell lines. The bromine atom and trifluoromethoxy group were found to play crucial roles in modulating the biological activity of these derivatives.

Beyond its applications in drug discovery, 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one has also been investigated for its potential use in materials science. Its unique electronic properties make it a suitable candidate for the development of functional materials such as polymers and coatings. A research team at the University of California, Berkeley, recently demonstrated that this compound can be polymerized to form highly stable and durable materials with tunable mechanical properties. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of an appropriate ketone followed by substitution reactions to introduce the trifluoromethoxy group. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to handle this compound in a well-ventilated area or fume hood to minimize exposure.

The future prospects for 2-Bromo-1-(5-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various industries. As synthetic methods become more efficient and sustainable, this compound is likely to play an increasingly important role in both academic research and industrial settings.